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Compound of Interest

Compound Name: Ethyl 2-bromooctanoate

Cat. No.: B1360028

Abstract: This document provides an in-depth technical overview of Ethyl 2-bromooctanoate,
a versatile alpha-halogenated ester intermediate with significant applications in organic
synthesis, pharmaceutical development, and materials science. It details the compound's
physicochemical properties, spectroscopic signature, synthesis protocols, chemical reactivity,
and safety guidelines. The information is tailored for researchers, chemists, and professionals
in the drug development sector, presenting quantitative data in structured tables and illustrating
key processes through detailed diagrams.

Chemical Identity and Physicochemical Properties

Ethyl 2-bromooctanoate, also known by synonyms such as Ethyl 2-bromocaprylate, is an
organic compound with the CAS registry number 5445-29-4.[1][2] Structurally, it is an eight-
carbon chain ester with a bromine atom at the alpha position relative to the carbonyl group.[2]
This alpha-bromo ester functional group is the primary source of its reactivity, making it a
valuable building block in synthetic chemistry.[3] The compound typically appears as a
colorless to pale yellow liquid and is soluble in organic solvents but not in water.[4][5]

The key physicochemical properties of Ethyl 2-bromooctanoate are summarized in the table
below.

Table 1: Physicochemical Properties of Ethyl 2-bromooctanoate
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Property Value Reference
CAS Number 5445-29-4 [1]
Molecular Formula C10H19BrO2 [1][5]
Molecular Weight 251.16 g/mol [11[2]
IUPAC Name ethyl 2-bromooctanoate [1]
Appearance Colorless liquid [4]

Boiling Point 137-140 °C at 25 mmHg [21[61[7]
Density 1.167 g/mL at 25 °C [21[61[7]

Refractive Index (n20/D)

1.452

[2](6][7]

Flash Point

107 °C (224-225 °F)

(21718l

Vapour Pressure

0.0327 mmHg at 25°C

[4]

InChlKey

JIQIOKSCSVMZAN-
UHFFFAOYSA-N

[1]5]

Spectroscopic Data

The structural identity of Ethyl 2-bromooctanoate is confirmed through various spectroscopic

techniques. The characteristic signals from *H NMR, FT-IR, and Mass Spectrometry provide

definitive evidence of its molecular structure.

Table 2: Spectroscopic Data for Ethyl 2-bromooctanoate
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. Characteristic Peaks /
Technique . Reference
Signals

0 ~4.4 ppm (multiplet, -
CHBr-)d ~4.2 ppm (quartet, -

1H NMR ) ppm (4 [2]
OCH2CHs)d ~1.3-1.6 ppm

(multiplet, alkyl chain)

~1740 cm~* (strong, C=0 ester
FT-IR (Neat) stretch)~550 cm~* (C-Br [1][2]
stretch)

Molecular lon Peak consistent
GC-MS _ [1][2]
with MW 251.16 g/mol

Synthesis and Experimental Protocols

Ethyl 2-bromooctanoate is commonly synthesized via the bromination of octanoic acid,
followed by esterification. The Hell-Volhard-Zelinsky reaction is a classic method for the initial
alpha-bromination step.[2][9]

Experimental Protocol: Synthesis via Hell-Volhard-
Zelinsky Bromination and Fischer Esterification

This protocol describes a two-step synthesis: 1) alpha-bromination of octanoic acid to form 2-
bromooctanoic acid, and 2) subsequent esterification with ethanol.

Step 1: Synthesis of 2-Bromooctanoic Acid

e To a flask equipped with a reflux condenser and a dropping funnel, add octanoic acid and a
catalytic amount of red phosphorus or phosphorus tribromide (PBr3).

e Heat the mixture gently.

» Slowly add bromine (Brz2) dropwise from the dropping funnel. The reaction is exothermic and
will generate hydrogen bromide (HBr) gas, which should be directed to a gas trap.
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 After the addition is complete, continue to heat the mixture under reflux until the red-brown
color of bromine disappears, indicating the reaction is complete.[9]

e Cool the reaction mixture. The intermediate is the acid bromide, which is then carefully
hydrolyzed by the slow addition of water to yield crude 2-bromooctanoic acid.

e The crude product can be purified by distillation under reduced pressure.
Step 2: Esterification to Ethyl 2-bromooctanoate

o Combine the purified 2-bromooctanoic acid with an excess of absolute ethanol in a round-
bottom flask.

e Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H2S0a4).[2]

o Heat the mixture under reflux for several hours to drive the Fischer esterification to
completion. Water produced during the reaction can be removed using a Dean-Stark
apparatus to improve the yield.

» After cooling, neutralize the excess acid with a mild base, such as a saturated sodium
bicarbonate solution.

o Perform a liquid-liquid extraction using a suitable organic solvent (e.g., diethyl ether).

e Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.qg.,
anhydrous magnesium sulfate), and filter.

» Remove the solvent by rotary evaporation.

 Purify the final product, Ethyl 2-bromooctanoate, by vacuum distillation, collecting the
fraction at 137-140 °C / 25 mmHg.[2][7]
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General workflow for the synthesis of Ethyl 2-bromooctanoate.

Chemical Reactivity and Applications
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The reactivity of Ethyl 2-bromooctanoate is dominated by the electrophilic carbon atom

bonded to the bromine. This makes it an excellent substrate for nucleophilic substitution (Sn2)

reactions, where the bromide ion serves as a good leaving group.[3]

Key Reactions:

Nucleophilic Substitution: It readily reacts with a wide range of nucleophiles (e.g., amines,
thiols, cyanides, azides) to displace the bromine atom, enabling the synthesis of diverse
functionalized octanoate esters.[2][3]

Reduction: The compound can be reduced to ethyl octanoate using reducing agents like
lithium aluminum hydride (LiAIH4).[2]

Oxidation: Oxidation can convert the molecule to 2-bromooctanoic acid.[2]

Polymer Chemistry: It has been utilized as an initiator in controlled polymerization techniques
such as atom transfer radical polymerization (ATRP).[3]

Applications:

Ethyl 2-bromooctanoate is a key intermediate in multiple sectors:

Pharmaceutical Synthesis: It serves as a building block for creating active pharmaceutical
ingredients (APIs), particularly in the development of heterocyclic compounds and other
complex molecules.[4][10]

Agrochemicals: It is used in the synthesis of pesticides and other crop protection agents.[11]
[12]

Flavors and Fragrances: The compound is used as a flavoring agent and fragrance
ingredient in food, beverages, and personal care products.[4]

Organic Synthesis: Its primary role is as a versatile intermediate for producing a wide array
of fine chemicals and research compounds.[3][4]
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Reactivity profile of Ethyl 2-bromooctanoate in organic synthesis.

Safety and Handling

Ethyl 2-bromooctanoate is classified as an irritant. It is known to cause skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[1][4][8]

GHS Hazard Information:

e Pictogram: Warning (Exclamation Mark)[1]
e Hazard Statements: H315, H319, H335[1][8]

e Hazard Classes: Skin Irritation (Category 2), Eye Irritation (Category 2), Specific target organ
toxicity — single exposure (Category 3)[1][4]

Recommended Handling and Storage:

e Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[4]

e Handling: Use only outdoors or in a well-ventilated area. Avoid breathing dust, fume, gas,
mist, vapors, or spray. Wash skin thoroughly after handling.[8][13]
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e Storage: Store in a cool, dry, and well-ventilated place.[13] Keep the container tightly closed
and store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[8][14]

e Incompatible Materials: Avoid contact with strong acids, bases, oxidizing agents, and
reducing agents.[13]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice.[4] If on skin, wash with plenty of soap and water.[8] If inhaled, move the
person to fresh air.[4]

Conclusion

Ethyl 2-bromooctanoate (CAS 5445-29-4) is a highly versatile and reactive chemical
intermediate. Its value lies in the strategic placement of a bromine atom alpha to an ester
group, which allows for a wide range of synthetic transformations. For researchers and
professionals in drug development and fine chemical synthesis, a thorough understanding of its
properties, reaction protocols, and safety requirements is essential for leveraging its full
potential as a molecular building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7716027.htm?N=Germany
https://www.chemicalbook.com/synthesis/2-bromooctanoic-acid.htm
https://www.innospk.com/en/?news/grok-exploring-ethyl-8-bromooctanoate-properties-applications-and-manufacturing
https://hubeijiutian.lookchem.com/products/CasNo-5445-29-4-Sodium-tripolyphosphate-CAS7758-29-4-37375307.html
https://hubeijiutian.lookchem.com/products/CasNo-5445-29-4-Sodium-tripolyphosphate-CAS7758-29-4-37375307.html
https://www.smolecule.com/products/s1545082
https://www.fishersci.com/store/msds?partNumber=AAB2278518&productDescription=ETHYL+2-BRMOISOBUTRAT+98%2B%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.bldpharm.com/products/5445-29-4.html
https://www.benchchem.com/product/b1360028#ethyl-2-bromooctanoate-cas-number-5445-29-4
https://www.benchchem.com/product/b1360028#ethyl-2-bromooctanoate-cas-number-5445-29-4
https://www.benchchem.com/product/b1360028#ethyl-2-bromooctanoate-cas-number-5445-29-4
https://www.benchchem.com/product/b1360028#ethyl-2-bromooctanoate-cas-number-5445-29-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360028?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

